2-[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(naphthalen-2-yl)acetamide

• Molecular Formula: C22H20N4OS
• Molecular Weight: 388.5 g/mol
• IUPAC Name: 2-[(4-ethyl-5-phenyl-1,2,4-triazol-3-yl)sulfanyl]-N-naphthalen-2-ylacetamide
• InChI: InChI=1S/C22H20N4OS/c1-2-26-21(17-9-4-3-5-10-17)24-25-22(26)28-15-20(27)23-19-13-12-16-8-6-7-11-18(16)14-19/h3-14H,2,15H2,1H3,(H,23,27)
• InChI Key: YXBVPFOHVCGKOF-UHFFFAOYSA-N
• SMILES: CCN1C(=NN=C1SCC(=O)NC2=CC3=CC=CC=C3C=C2)C4=CC=CC=C4

Description

2-[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(naphthalen-2-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in laboratory experiments.

Mechanism of Action

The mechanism of action of 2-[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(naphthalen-2-yl)acetamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. This inhibition can lead to the disruption of cellular processes and ultimately cell death.
Biochemical and Physiological Effects:
2-[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(naphthalen-2-yl)acetamide has been studied for its biochemical and physiological effects. It has been shown to have potential antifungal, antibacterial, and anticancer properties. It has also been studied for its potential to inhibit the growth of certain enzymes and proteins in the body.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(naphthalen-2-yl)acetamide in laboratory experiments is its high yield and purity when synthesized using the appropriate method. However, one of the limitations is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of 2-[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(naphthalen-2-yl)acetamide. One potential direction is to study its potential applications in the treatment of fungal and bacterial infections. Another direction is to study its potential as an anticancer agent. Additionally, further research can be done to better understand its mechanism of action and to develop more efficient synthesis methods.

Synthesis Methods

2-[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(naphthalen-2-yl)acetamide has been synthesized using various methods. One of the most commonly used methods is the reaction between 2-naphthylacetic acid and thiosemicarbazide in the presence of acetic anhydride and concentrated sulfuric acid. This method yields the desired product with a high yield and purity. Other methods include the reaction between 2-naphthylacetic acid and 4-ethyl-5-phenyl-4H-1,2,4-triazole-3-thiol in the presence of acetic anhydride and concentrated sulfuric acid.

Scientific Research Applications

2-[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(naphthalen-2-yl)acetamide has been studied for its potential applications in various fields of scientific research. It has been used as a ligand in coordination chemistry and as a building block in the synthesis of other compounds. It has also been studied for its potential antifungal, antibacterial, and anticancer properties.